Cas no 52085-11-7 (4-Isopropoxysalicylaldehyde)

• Product Name: 4-Isopropoxysalicylaldehyde
• CAS No: 52085-11-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD08753660
• CID: 2083803
• PubChem ID: 14547168
• Update Time: 2025-04-21

4-Isopropoxysalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxysalicylaldehyde
• 2-Hydroxy-4-isopropoxybenzaldehyde
• 2-hydroxy-4-iso-propyloxybenzaldehyde
• 4-(1-methylethyloxy)salicylaldehyde
• MFCD08753660
• AKOS000295593
• MB06708
• DB-253205
• SY027242
• N10524
• SCHEMBL6092112
• 52085-11-7
• 2-HYDROXY-4-(PROPAN-2-YLOXY)BENZALDEHYDE
• 2-hydroxy-4-propan-2-yloxybenzaldehyde
• CS-0453231
• STL417233
• CCA08511
• Benzaldehyde, 2-hydroxy-4-(1-methylethoxy)-

• MDL： MFCD08753660
• Inchi： 1S/C10H12O3/c1-7(2)13-9-4-3-8(6-11)10(12)5-9/h3-7,12H,1-2H3
• InChI Key： NXEOENJLPLWXCN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=C(C=1)O)C(C)C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 1.99190